1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine

• IUPAC Name: 1-[(4-chloro-3-nitrophenyl)methyl]-4-(4-fluorophenyl)-3,6-dihydro-2H-pyridine
• InChI: InChI=1S/C18H16ClFN2O2/c19-17-6-1-13(11-18(17)22(23)24)12-21-9-7-15(8-10-21)14-2-4-16(20)5-3-14/h1-7,11H,8-10,12H2
• InChI Key: UWCHZCQASKAIDB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC=C1C2=CC=C(C=C2)F)CC3=CC(=C(C=C3)Cl)[N+](=O)[O-]
• Molecular Formula: C18H16ClFN2O2
• Molecular Weight: 346.8 g/mol

Description

1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine, also known as Ro 40-7592, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of tetrahydropyridine derivatives and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 involves its binding to the dopamine transporter, which leads to inhibition of dopamine uptake. This results in an increase in the extracellular concentration of dopamine, norepinephrine, and serotonin. 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has also been found to exhibit affinity for the sigma-1 receptor, which may contribute to its antidepressant and antipsychotic effects.
Biochemical and Physiological Effects:
1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has been found to exhibit various biochemical and physiological effects. It has been shown to increase the release of dopamine, norepinephrine, and serotonin, which are neurotransmitters involved in the regulation of mood, motivation, and reward. 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has also been found to exhibit antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has several advantages for lab experiments. It has a high affinity for the dopamine transporter and exhibits a long-lasting effect on dopamine release. 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 is also relatively stable and can be stored for extended periods without significant degradation. However, 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has some limitations for lab experiments, including its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592. One potential direction is to investigate its potential as a treatment for Parkinson's disease. 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has been found to exhibit neuroprotective effects and may be able to slow down the progression of Parkinson's disease. Another potential direction is to investigate its potential as a treatment for depression and schizophrenia. 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has been found to exhibit antidepressant and antipsychotic effects, and further research is needed to determine its efficacy in treating these disorders. Finally, future research could focus on developing more efficient synthesis methods for 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 and its analogs to improve its potential for scientific research and potential therapeutic applications.
Conclusion:
1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 is a chemical compound that has been extensively studied for its potential applications in scientific research. It exhibits various biochemical and physiological effects, including inhibition of dopamine uptake and increased release of dopamine, norepinephrine, and serotonin. 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has potential applications in the treatment of neurological disorders, including Parkinson's disease, depression, and schizophrenia. Further research is needed to determine its efficacy in treating these disorders and to develop more efficient synthesis methods for 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 and its analogs.

Synthesis Methods

1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 can be synthesized through a multi-step process involving the reaction of 4-chloro-3-nitrobenzaldehyde with 4-fluorophenylacetonitrile in the presence of a base, followed by reduction and cyclization. The yield of this synthesis method is reported to be around 40-50%.

Scientific Research Applications

1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 has been extensively studied for its potential applications in scientific research. It has been found to exhibit various biochemical and physiological effects, such as inhibition of dopamine uptake and increased release of dopamine, norepinephrine, and serotonin. These effects make 1-(4-chloro-3-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine 40-7592 a potential candidate for the treatment of various neurological disorders, including Parkinson's disease, depression, and schizophrenia.